Cas no 1448129-97-2 (5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid)

• Product Name: 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid
• CAS No: 1448129-97-2
• MF: C₂₅H₂₃N₃O₇
• MW: 477.466026544571
• CID: 6360336
• PubChem ID: 71784550
• Update Time: 2025-05-23

5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid
• F6064-8547
• 5-(1-(4-(benzyloxy)benzyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole oxalate
• 3-(furan-2-yl)-5-[1-[(4-phenylmethoxyphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 1448129-97-2
• AKOS026686818
• VU0531408-1
• 5-(1-{[4-(BENZYLOXY)PHENYL]METHYL}AZETIDIN-3-YL)-3-(FURAN-2-YL)-1,2,4-OXADIAZOLE; OXALIC ACID

• Inchi： 1S/C23H21N3O3.C2H2O4/c1-2-5-18(6-3-1)16-28-20-10-8-17(9-11-20)13-26-14-19(15-26)23-24-22(25-29-23)21-7-4-12-27-21;3-1(4)2(5)6/h1-12,19H,13-16H2;(H,3,4)(H,5,6)
• InChI Key： ZMSVKTAVLSLLAT-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=CC(=CC=3)OCC3C=CC=CC=3)C2)=NC(C2=CC=CO2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 477.15360008g/mol
• Monoisotopic Mass: 477.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 573
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid

5-(1-{4-(Benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; Oxalic Acid

The compound with CAS No. 1448129-97-2, known as 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is often paired with oxalic acid, a dicarboxylic acid, to form a salt that enhances its stability and bioavailability. The structure of this compound is characterized by a complex arrangement of functional groups, including an azetidine ring, a furan moiety, and a benzyloxy group, which collectively contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound as a bioactive agent with applications in drug discovery. The presence of the azetidine ring introduces rigidity into the molecule, which is crucial for optimizing pharmacokinetic properties such as absorption and distribution. The furan group, on the other hand, is known for its ability to participate in hydrogen bonding and π-interactions, making it a valuable component in designing molecules with specific biological activities.

The benzyloxy group attached to the phenyl ring further enhances the compound's solubility and stability. This feature is particularly important in drug development, where maintaining the integrity of the molecule under physiological conditions is essential. Recent research has also explored the use of this compound as a lead molecule for developing new therapies targeting various diseases, including cancer and inflammatory disorders.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of oxalic acid as a counterion not only stabilizes the final product but also facilitates its purification through crystallization methods. This approach ensures that the compound meets high standards of purity required for preclinical and clinical studies.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several key proteins involved in disease pathways. These findings have paved the way for further investigations into its therapeutic potential.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. By utilizing biodegradable solvents and catalytic systems, researchers have been able to reduce the environmental footprint associated with its production while maintaining its high quality.

In conclusion, 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole; oxalic acid represents a promising candidate in the realm of drug discovery. Its unique chemical structure, combined with cutting-edge research methodologies, positions it as a valuable tool for advancing medical science and improving human health.